2-Fluoro-2-[4-(trifluoromethyl)phenyl]ethan-1-amine
Overview
Description
“2-Fluoro-2-[4-(trifluoromethyl)phenyl]ethan-1-amine” is an active pharmaceutical intermediate .
Molecular Structure Analysis
The molecular weight of “this compound” is 207.17 . The InChI code is1S/C9H9F4N/c10-8(5-14)6-1-3-7(4-2-6)9(11,12)13/h1-4,8H,5,14H2
. Physical And Chemical Properties Analysis
“this compound” is slightly soluble in water . It is stored at a temperature of 4 degrees Celsius . It is available in liquid form .Scientific Research Applications
Fluorinated Polyimides
Soluble fluoro-polyimides derived from fluorine-containing aromatic diamines exhibit excellent thermal stability, low moisture absorption, and high hygrothermal stability, making them suitable for high-performance applications (Xie et al., 2001). Similarly, organosoluble, low-colored fluorinated polyimides based on novel monomers demonstrate properties conducive for use in optical materials and electronic devices due to their high thermal stability and low dielectric constants (Chung, Tzu, & Hsiao, 2006).
Fluoroalkylation in Organic Synthesis
Fluoroalkylation of cyclic sulfates and sulfamidates with specific fluoroalkylating agents enables the facile production of beta-difluoromethylated or beta-difluoromethylenated alcohols and amines, pivotal in drug design and synthesis of bioactive molecules (Ni, Liu, Zhang, & Hu, 2007).
Fluorinating Reagents in Organic Synthesis
N-Fluoro amines and their analogues serve as versatile fluorinating reagents, providing an efficient means to introduce fluorine atoms or fluorine-containing moieties into organic molecules, which is critical for altering molecular stability, lipophilicity, bioavailability, and biopotency in life sciences (Furin & Fainzil’berg, 2000).
Synthesis of Fluorinated Compounds
The practical synthesis of complex fluorinated compounds, including those with imidazole and piperidine units, underscores the importance of fluorine in developing pharmaceuticals with enhanced properties (Vaid et al., 2012).
Mild Oxy- and Amino-Fluorination
Mild intramolecular fluoro-cyclisation of benzylic alcohols and amines using commercially available Selectfluor demonstrates an efficient method to afford fluorinated heterocycles, which are significant in pharmaceutical chemistry (Parmar & Rueping, 2014).
Mechanism of Action
Target of Action
Many compounds containing a trifluoromethyl group are used in medicinal chemistry due to their ability to modify the properties of biological molecules. They can often increase the molecule’s lipophilicity, which can improve its ability to cross cell membranes and reach its target .
Mode of Action
The mode of action of a compound depends on its specific structure and the target it interacts with. Compounds with a trifluoromethyl group often act by forming a covalent bond with their target, which can inhibit the target’s function .
Pharmacokinetics
The pharmacokinetics of a compound describe how it is absorbed, distributed, metabolized, and excreted (ADME). Compounds with a trifluoromethyl group often have improved pharmacokinetic properties, such as increased stability and longer half-life .
Action Environment
The action environment of a compound refers to the conditions under which it exerts its effects. This can include factors like pH, temperature, and the presence of other molecules. The trifluoromethyl group is stable under a wide range of conditions, which can make compounds containing this group more versatile .
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Properties
IUPAC Name |
2-fluoro-2-[4-(trifluoromethyl)phenyl]ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F4N/c10-8(5-14)6-1-3-7(4-2-6)9(11,12)13/h1-4,8H,5,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCZXXFOJAXJQIU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CN)F)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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